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Compound of Interest

Compound Name: Butyl decyl phthalate

CAS No.: 89-19-0

Cat. No.: B1668122

Get Quote

Document Control:

Scope: Laboratory and Industrial Chemical Waste Management

Target Compound: Butyl Decyl Phthalate (CAS: 89-19-0)[1][2][3][4][5]

Hazard Class: Aquatic Toxin / Potential Endocrine Disruptor

Executive Summary & Chemical Profile
Butyl decyl phthalate (BDP) is a high-molecular-weight phthalate ester primarily used as a

plasticizer.[2] Unlike lower molecular weight phthalates (like diethyl phthalate), BDP exhibits

lower volatility and higher lipophilicity.

Critical Operational Insight: While BDP is not currently listed as a specific RCRA U-listed or P-

listed hazardous waste by the US EPA (unlike its cousin Dibutyl Phthalate - U069), it must be

managed as Non-RCRA Regulated Chemical Waste due to its persistence, bioaccumulation

potential, and aquatic toxicity. Under no circumstances should BDP be disposed of via sanitary

sewer systems.
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Physicochemical Data for Disposal Planning
Property Value Operational Implication

CAS Number 89-19-0
Use for waste manifesting and

inventory tracking.

Physical State Viscous Liquid
Requires leak-proof secondary

containment.

Flash Point ~211°C (412°F)
Not a D001 Ignitable waste

unless mixed with solvents.

Water Solubility Negligible (<0.1 mg/L)
Will form surface films; difficult

to rinse with water alone.

Density ~0.99 g/cm³
Floats on water; heavier than

some organic solvents.

Regulatory Classification & Waste Characterization
Proper characterization determines the disposal pathway. Use the logic flow below to

categorize your specific waste stream.

Waste Characterization Logic (DOT Visualization)
The following decision tree illustrates the logic for classifying BDP waste based on its purity

and admixtures.
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Start: Assess BDP Waste Stream

Is the BDP pure or mixed only 
with non-hazardous solids?

Is it mixed with flammable 
solvents (e.g., Acetone, Hexane)?

No

CLASSIFICATION: Non-RCRA Regulated
Chemical Waste

(Label: 'Toxic to Aquatic Life')

Yes

Is it mixed with listed 
toxics (e.g., Chloroform)?

No

CLASSIFICATION: D001 (Ignitable)
+ Solvent Codes (F003, etc.)

Yes

No (Inert mixture)

CLASSIFICATION: Toxic Hazardous Waste
(Code depends on mixture)

Yes

Click to download full resolution via product page

Figure 1: Decision logic for classifying Butyl Decyl Phthalate waste streams. Note that "Non-

RCRA" does not imply non-hazardous for transport; it simply means it lacks a federal waste

code.

Pre-Disposal Segregation & Compatibility
The Golden Rule of Phthalate Safety: Never mix phthalate waste with strong oxidizers.

BDP is an ester.[3][5][6][7][8] While relatively stable, it is incompatible with strong oxidizing

agents (e.g., nitric acid, peroxides, permanganates). Mixing BDP with these agents in a waste

container can lead to exothermic hydrolysis or oxidation, pressurizing the container.

Segregation Protocol:
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Segregate from Oxidizers: Keep separate from Waste Stream "Oxidizers."

Compatible Streams: Can be safely bulked with other non-halogenated organic solvents

(e.g., mineral oil, high-boiling esters) if the disposal facility permits bulking.

Container Material: High-Density Polyethylene (HDPE) or Glass. Avoid low-grade plastics

that may soften upon long-term exposure to concentrated phthalates.

Step-by-Step Disposal Procedure
Step 1: Container Selection[9]

Primary Choice: 4L or 20L HDPE Carboy (UN Rated).

Secondary Choice: Amber glass bottle (if volume < 1L).

Requirement: Cap must be chemically resistant (polypropylene or PTFE-lined).

Step 2: Collection & Labeling
Even if the waste is not federally regulated as RCRA hazardous, you must label it to

communicate hazard to emergency responders.

Label Header: "Non-RCRA Regulated Chemical Waste" (or "Hazardous Waste" if required by

state law, e.g., CA, MA).

Chemical Contents: Write "Butyl Decyl Phthalate" (Do not use abbreviations like BDP).

Hazard Checkbox: Check "Toxic" (due to aquatic toxicity).

Step 3: Satellite Accumulation
Store the container in a designated Satellite Accumulation Area (SAA) at or near the point of

generation.

Secondary Containment: Place the carboy in a polyethylene tray capable of holding 110% of

the container's volume.

Closure: Keep the container tightly closed at all times unless adding waste.
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Step 4: Final Handoff
Once the container is 90% full, date it and move it to the Central Accumulation Area (CAA)

within 3 days.

Disposal Method: The required destruction method is Fuel Blending/Incineration. This

ensures the complete thermal destruction of the phthalate ester bond, preventing

environmental leaching.

Emergency Response: Spill Management
Phthalates are viscous and adhere to surfaces, making physical removal difficult. They render

floors extremely slippery.

Spill Response Workflow (DOT Visualization)

1. Assess Volume & Risk
(Is it >1L or in a drain?)

2. Don PPE
(Nitrile Gloves, Goggles, Lab Coat)

3. Containment
(Dyke with vermiculite/sand)

4. Absorption
(Use loose absorbent, NOT paper towels)

5. Decontamination
(Scrub with detergent/water)

6. Bag & Tag
(Dispose as Chemical Waste)

Click to download full resolution via product page

Figure 2: Immediate response workflow for BDP spills.

Detailed Spill Protocol:

Isolate: Block drains immediately. BDP floats and will spread rapidly on water surfaces.

Absorb: Do not use paper towels for large spills; they will become saturated and drip. Use

clay-based absorbents (kitty litter), vermiculite, or sand.

Solvent Wash: After removing the bulk material, the surface will remain greasy. Wash with a

surfactant solution (detergent and water) or a mild solvent like ethanol to cut the film.

Disposal: All absorbent materials and rags must be disposed of as chemical waste, not trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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